615-60-1

4-Chloro-o-xylene

In Stock

• CAS RN:
• 615-60-1

• Formula:
• C8H9Cl

• InChI:
• InChI=1S/C8H9Cl/c1-6-3-4-8(9)5-7(6)2/h3-5H,1-2H3

• InChIKey:
• HNQLMBJUMVLFCF-UHFFFAOYSA-N

• 4-Chloro-o-xylene is a useful research compound. Its molecular formula is C8H9Cl and its molecular weight is 140.61 g/mol. The purity is usually 95%.

3-[(Dodecyloxy)carbonyl]but-3-enoate

In Stock

• CAS RN:
• 107615-60-1

• Formula:
• C17H29O4-

• InChI:
• InChI=1S/C17H30O4/c1-3-4-5-6-7-8-9-10-11-12-13-21-17(20)15(2)14-16(18)19/h2-14H2,1H3,(H,18,19)/p-1

• InChIKey:
• JELFVXVEOTVGKC-UHFFFAOYSA-M

• 3-[(Dodecyloxy)carbonyl]but-3-enoate is a useful research compound. Its molecular formula is C17H29O4- and its molecular weight is 297.4 g/mol. The purity is usually 95%.

3-Octadecyloxy-2-methoxypropylphosphonocholine

• CAS RN:
• 144615-60-1

• Formula:
• C27H59NO6P+

• InChI:
• InChI=1S/C27H58NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-32-25-27(31-5)26-34-35(29,30)33-24-22-28(2,3)4/h27H,6-26H2,1-5H3/p+1

• InChIKey:
• MHFRGQHAERHWKZ-UHFFFAOYSA-O

• Edelfosine is a synthetic analog of lysophosphatidylcholine, an ether lipid, possessing anti-leishmanial and antineoplastic activity. The mechanism of action for edelfosine has not been fully elucidated. Targeting cellular membranes, edelfosine modulates membrane permeability, membrane lipid composition, and phospholipid metabolism. Edelfosine also inhibits the phosphatidylinositol 3 kinase (PI3K)-AKT/PKB survival pathway, possibly activating the pro-apoptotic stress-activated protein kinase (SAPK/JNK) pathways, thereby inducing apoptosis. In addition, this agent inhibits protein kinase C, intracellular activation of the Fas/CD95 receptor, and intracellular acidification. Anti-leishmanial activity may be due to inhibition of a glycosomal alkyl-specific-acylCoA acyltransferase. (NCI)